Cas no 88961-63-1 (2-Thiophenecarboxamide, 5-(3-aminobutyl)-)

2-Thiophenecarboxamide, 5-(3-aminobutyl)- structure
88961-63-1 structure
Product Name:2-Thiophenecarboxamide, 5-(3-aminobutyl)-
CAS No:88961-63-1
MF:C9H14N2OS
MW:198.285260677338
CID:618101
PubChem ID:19809148
Update Time:2025-04-19

2-Thiophenecarboxamide, 5-(3-aminobutyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxamide, 5-(3-aminobutyl)-
    • 5-(3-aminobutyl)thiophene-2-carboxamide
    • 88961-63-1
    • (RS)-5-(3-aminobutyl)-2-thiophenecarboxamide
    • DTXSID90600174
    • SCHEMBL9684157
    • AWVUWCVBGZBCRM-UHFFFAOYSA-N
    • Inchi: 1S/C9H14N2OS/c1-6(10)2-3-7-4-5-8(13-7)9(11)12/h4-6H,2-3,10H2,1H3,(H2,11,12)
    • InChI Key: AWVUWCVBGZBCRM-UHFFFAOYSA-N
    • SMILES: S1C(C(N)=O)=CC=C1CCC(C)N

Computed Properties

  • Exact Mass: 198.08268425g/mol
  • Monoisotopic Mass: 198.08268425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 97.4Ų
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